Selumetinib sulfate

• IUPAC Name: 6-(4-bromo-2-chloroanilino)-7-fluoro-N-(2-hydroxyethoxy)-3-methylbenzimidazole-5-carboxamide;sulfuric acid
• InChI: InChI=1S/C17H15BrClFN4O3.H2O4S/c1-24-8-21-16-13(24)7-10(17(26)23-27-5-4-25)15(14(16)20)22-12-3-2-9(18)6-11(12)19;1-5(2,3)4/h2-3,6-8,22,25H,4-5H2,1H3,(H,23,26);(H2,1,2,3,4)
• InChI Key: GRKFGZYYYYISDX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C=C(C(=C2F)NC3=C(C=C(C=C3)Br)Cl)C(=O)NOCCO.OS(=O)(=O)O
• Molecular Formula: C17H17BrClFN4O7S
• DSSTOX Substance ID: DTXSID40241430
• Molecular Weight: 555.8 g/mol
• CAS No.: 943332-08-9

Description

Selumetinib sulfate is a medication primarily used for the treatment of neurofibromatosis type 1 in children aged two years and older who have symptomatic, inoperable plexiform neurofibromas . It is a selective inhibitor of mitogen-activated protein kinase 1 and 2, which are key components of the Ras-Raf-MEK-ERK signaling pathway . This pathway is often overactive in various types of cancer, making this compound a valuable tool in oncology .

Preparation Methods

Selumetinib sulfate is synthesized through a multi-step chemical process. The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired chemical transformations . Industrial production methods focus on optimizing yield and purity, often employing large-scale reactors and advanced purification techniques .

Chemical Reactions Analysis

Selumetinib sulfate undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Selumetinib sulfate has a wide range of scientific research applications, including:

Chemistry: It is used as a tool to study the Ras-Raf-MEK-ERK signaling pathway and its role in various cellular processes.

Biology: It is used to investigate the molecular mechanisms underlying neurofibromatosis type 1 and other genetic disorders.

Medicine: It is used in clinical trials to evaluate its efficacy and safety in treating various types of cancer, including pediatric low-grade glioma, non-small cell lung cancer, and melanoma.

Industry: It is used in the development of new therapeutic agents targeting the Ras-Raf-MEK-ERK signaling pathway.

Mechanism of Action

Selumetinib sulfate exerts its effects by selectively inhibiting mitogen-activated protein kinase 1 and 2, which are key components of the Ras-Raf-MEK-ERK signaling pathway . By inhibiting these kinases, this compound prevents the phosphorylation and activation of downstream targets, ultimately leading to the inhibition of cell proliferation and survival . This mechanism is particularly effective in tumors with overactive Ras-Raf-MEK-ERK signaling .

Comparison with Similar Compounds

Selumetinib sulfate is unique in its selectivity for mitogen-activated protein kinase 1 and 2. Similar compounds include:

Trametinib: Another selective inhibitor of mitogen-activated protein kinase 1 and 2, used in the treatment of melanoma.

Cobimetinib: A selective inhibitor of mitogen-activated protein kinase 1 and 2, used in combination with other therapies for the treatment of melanoma.

Binimetinib: A selective inhibitor of mitogen-activated protein kinase 1 and 2, used in the treatment of melanoma and other cancers.

This compound stands out due to its specific application in treating neurofibromatosis type 1 and its demonstrated efficacy in shrinking associated tumors .

Synthesis routes and methods

Procedure details

Sulfuric acid (1.52 ml, 27.86 mmol) was added to a stirred suspension of 6-(4-bromo-2-chlorophenylamino)-7-fluoro-3-methyl-3H-benzoimidazole-5-carboxylic acid (2-hydroxyethoxy)-amide (10 g, 0.0214 mol) (obtainable as described in Example 10 of WO 03/077914, which is incorporated herein by reference and as described below) in tetrahydrofuran (THF) (62 ml) and water (8 ml) whilst maintaining a temperature of 10° C. or lower. The stirred mixture was heated to 65° C. and held for 30 minutes before filtering to remove any extraneous matter. THF (150 ml) was then added to the mixture maintaining the temperature above 60° C. The mixture was then cooled to 0-5° C. over approximately 2 hour. The resulting slurry was filtered, washed with THF (30 ml) and dried under reduced pressure at 50° C. until a constant weight was achieved, to give 6-(4-bromo-2-chlorophenylamino)-7-fluoro-3-methyl-3H-benzoimidazole-5-carboxylic acid (2-hydroxyethoxy)-amide hydrogen sulfate (9.81 g, 0.17 mol, 82% yield) as an off white crystalline solid. The material was the same as that produced in Example 1 above.